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Compound Name: 2,6-Dichloro-3-isocyanatopyridine
CAS No.: 58584-84-2
Cat. No.: B13291876
Get Quote
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Executive Summary & Chemical Profile

2,6-Dichloro-3-isocyanatopyridine (CAS: 102429-45-2, with related registry 58584-84-2) is a
highly reactive, bifunctional heterocyclic building block. In modern drug discovery and
agrochemical development, it serves as a critical intermediate for the synthesis of complex
ureas, carbamates, and fused heterocyclic systems. The presence of the isocyanate moiety
allows for rapid, catalyst-free nucleophilic additions, while the dichlorinated pyridine ring
provides essential metabolic stability and lipophilicity for advanced lead compounds.

To establish a baseline for experimental design, the quantitative physicochemical properties of
the compound are summarized below, supported by structural data from [1].

Table 1: Physicochemical Profile
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Parameter Quantitative Value

IUPAC Name 2,6-Dichloro-3-isocyanatopyridine
CAS Registry Number 102429-45-2 (Alternative: 58584-84-2)
Molecular Formula CeH2CI2N20

Monoisotopic Mass 187.9544 Da

Molecular Weight 189.0 Da

Predicted XlogP ~3.6

N Inert atmosphere (Ar/Nz), 2-8°C, strictly
Storage Conditions
anhydrous

Electronic Effects & Reactivity Profile (Causality in
Design)

As a Senior Application Scientist, it is crucial to understand why this specific substitution pattern
is valuable. The placement of two chlorine atoms at the ortho (C2) and para (C6) positions
relative to the isocyanate group is not arbitrary.

These halogens exert a profound inductive electron-withdrawing effect (-1 effect) across the
pyridine 1t-system. This electronic descreening severely depletes the electron density at the
isocyanate carbon (-N=C=0), rendering it hyper-electrophilic. Consequently, this molecule
exhibits accelerated reaction kinetics when coupled with sterically hindered or electronically
deactivated anilines—a common bottleneck in the synthesis of diaryl urea kinase inhibitors.
Furthermore, the 2,6-dichloro substitution blocks metabolic oxidation at these positions, a
critical feature for extending the half-life of derived pharmaceuticals.

Synthetic Pathways & Mechanistic Strategies

The synthesis of 2,6-dichloro-3-isocyanatopyridine typically relies on the phosgenation of its
amine precursor or the Curtius rearrangement of its corresponding carboxylic acid. The

precursor, 2,6-dichloro-3-aminopyridine, is often isolated as a byproduct during the aggressive
chlorination of 3-aminopyridine, a phenomenon well-documented by chemical suppliers like [2].
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Synthetic pathways to 2,6-Dichloro-3-isocyanatopyridine via phosgenation and Curtius

rearrangement.

Reagent Selection: The Causality of Triphosgene

When designing the phosgenation workflow, the choice of the phosgene source dictates both
safety and yield. Triphosgene (bis(trichloromethyl) carbonate) is preferred over phosgene gas.
Because triphosgene is a solid at room temperature, it is significantly safer to handle on a
benchtop scale. More importantly, it provides exact stoichiometric control (1 mole of
triphosgene yields 3 moles of phosgene in situ), preventing over-phosgenation which can lead
to complex urea byproducts.

Table 2: Reagent Selection for Phosgenation
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Equivalents Relative . .
Reagent State at RT o Yield Profile

Needed Toxicity

) Moderate (Over-
Phosgene Gas Gas 1.1-15e€eq Extremely High o
reaction risk)

Diphosgene Liquid 0.6-0.8eq High Good
Triphosgene Solid 0.35-0.4 eq Moderate Excellent (>85%)

Experimental Workflow: Self-Validating

Phosgenation Protocol

The following protocol outlines the conversion of 2,6-dichloro-3-aminopyridine to the target

isocyanate. Every step is designed as a self-validating system to ensure the integrity of the

moisture-sensitive product.

Step 1: Pre-reaction Setup & Dehydration

e Action: Flame-dry a 250 mL round-bottom flask under a continuous stream of Argon. Add

2,6-dichloro-3-aminopyridine (10.0 mmol) and dissolve in 50 mL of strictly anhydrous

dichloromethane (DCM).

o Causality & Validation: Isocyanates react rapidly with trace water to form carbamic acids,

which spontaneously decarboxylate to amines. These amines immediately react with the

remaining isocyanate to form insoluble symmetric ureas. Validation Check: The DCM

solution must be completely clear; any turbidity indicates moisture contamination.

Step 2: Triphosgene Addition

» Action: Cool the reaction mixture to 0°C using an ice bath. Add triphosgene (3.5 mmol, 0.35

eq) in one portion. Stir for 15 minutes.

o Causality: The low temperature controls the exothermic generation of phosgene gas in situ

and prevents premature side reactions.

Step 3: Base Catalysis (HCI Scavenging)
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 Action: Dilute triethylamine (EtsN, 22.0 mmol) in 10 mL of anhydrous DCM and add dropwise
over 30 minutes via an addition funnel.

» Validation Check: The immediate formation of a dense white precipitate (EtsN-HCI salt) acts
as a visual self-validator that the phosgenation reaction is actively proceeding and HCl is
being successfully scavenged.

Step 4: Reaction Monitoring via ATR-FTIR
e Action: Allow the reaction to warm to room temperature and stir for 2 hours.

o Causality & Validation: Thin-Layer Chromatography (TLC) is heavily flawed for monitoring
isocyanates because the moisture in the silica gel induces hydrolysis, leading to false
negatives. Instead, use real-time ATR-FTIR. Validation Check: The protocol is validated as
complete when the amine N-H stretches (3300-3400 cm~1) completely disappear and a
sharp, intensely strong isocyanate -N=C=0 stretch emerges at ~2260 cm~1,

Step 5: Anhydrous Workup

 Action: Filter the EtsN-HCI salts rapidly through a pad of oven-dried Celite under Argon.
Evaporate the DCM filtrate under reduced pressure to yield the crude isocyanate. Do not
perform an aqueous wash.

Downstream Applications in Drug Discovery

Once synthesized, 2,6-dichloro-3-isocyanatopyridine is immediately deployed as an
electrophilic hub. It readily undergoes nucleophilic addition with various amines and alcohols to
form ureas and carbamates, respectively.
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Nucleophilic
Addition

Nucleophilic addition pathways of 2,6-dichloro-3-isocyanatopyridine forming ureas and
carbamates.

In pharmaceutical development, the resulting diaryl ureas are highly prized as Type Il kinase
inhibitors. The urea motif forms critical hydrogen bonds with the DFG-out conformation of the
kinase hinge region, while the 2,6-dichloropyridine tail occupies the hydrophobic allosteric
pocket.

Safety and Handling (E-E-A-T Standards)

Safety profiles for halogenated pyridines and isocyanates, as outlined by authoritative suppliers
like , dictate strict handling protocols. Isocyanates are highly reactive, potent lachrymators, and
severe respiratory sensitizers.

* PPE: Full-face respirator or stringent fume hood usage is mandatory.

o Spill Protocol: Any spills must be neutralized immediately using a decontamination solution
of 90% water, 8% ammonia, and 2% liquid detergent to safely hydrolyze the isocyanate to
the inert amine before cleanup.
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e 2,6-dichloro-3-isocyanatopyridine (C6H2CI2N20) - PubChemLite Source: PubChemlLite /
Université du Luxembourg URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. PubChemlLite - 2,6-dichloro-3-isocyanatopyridine (C6H2CI2N20) [pubchemlite.lcsb.uni.lu]
e 2. 2,3-Dichloropyridine | 2402-77-9 | Benchchem [benchchem.com]

¢ To cite this document: BenchChem. [Comprehensive Technical Guide: 2,6-Dichloro-3-
isocyanatopyridine (CAS: 102429-45-2)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13291876/docs#comprehensive-technical-guide-2-6-
dichloro-3-isocyanatopyridine-cas-102429-45-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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